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The re-emergence of colistin as a last-resort antibiotic against multidrug-resistant Gram-
negative bacteria has necessitated a re-evaluation of its optimal administration strategy. The
primary debate centers on whether continuous infusion (CI) offers advantages over the
traditional intermittent infusion (I1) in terms of efficacy and safety, particularly concerning its
dose-limiting nephrotoxicity. This guide provides an objective comparison of these two
intravenous infusion methods, supported by available experimental data.

Executive Summary

Direct comparative clinical trials between continuous and intermittent intravenous colistin
infusion are limited. However, existing pharmacokinetic/pharmacodynamic (PK/PD) studies and
clinical cohort studies provide valuable insights. The theoretical advantage of continuous
infusion lies in maintaining stable plasma concentrations above the minimum inhibitory
concentration (MIC) of the pathogen, which may optimize bactericidal activity and potentially
reduce the high peak concentrations associated with nephrotoxicity in intermittent infusions.

Data Presentation: A Comparative Overview
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The following tables summarize quantitative data synthesized from various studies on

intermittent and continuous colistin infusion. It is crucial to note that these data are not from

head-to-head comparative trials and variations in patient populations, dosing regimens, and

study designs should be considered when interpreting the results.

Table 1: Comparative Efficacy of Intermittent vs. Continuous Colistin Infusion

Outcome Measure

Intermittent Infusion
(Representative Studies)

Continuous Infusion
(Representative Studies)

Clinical Success/Cure Rate

Varies widely, reported rates
from 25% to 62.5% in studies
of ventilator-associated
pneumonia (VAP) and

bacteremia.[1]

A study on high-dose colistin

with continuous veno-venous
hemofiltration in VAP patients
reported a 64% favorable

clinical response.[2]

Microbiological Eradication

Reported rates of 25% to 50%
in patients with VAP and
bacteremia.[1] Loading doses
have been associated with
improved microbiological

outcomes.[3]

A study in VAP patients
showed an 86% rate of full or
presumed microbiological

eradication.[2]

Table 2: Comparative Nephrotoxicity of Intermittent vs. Continuous Colistin Infusion
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Outcome Measure

Intermittent Infusion
(Representative Studies)

Continuous Infusion
(Representative Studies)

Incidence of Acute Kidney
Injury (AKI)

A study comparing different
intermittent dosing frequencies
(once, twice, or thrice daily)
found an overall AKI rate of
32.4%, with no significant
difference between the
regimens.[4] Another study on
a high-dose, extended-interval
regimen reported a 16.12%
incidence of AKI.[5]

A study of high-dose colistin
under continuous veno-venous
hemofiltration reported that two
out of fourteen patients (14%)
were diagnosed with Stage 1
AKL[2]

Table 3: Pharmacokinetic/Pharmacodynamic (PK/PD) Parameters

PK/PD Parameter

Intermittent Infusion
(Representative Studies)

Continuous Infusion
(Representative Studies)

Cmax (Peak Concentration)

Can reach high levels (e.g.,
2.93 mg/L) shortly after

infusion.[6]

Designed to avoid high peaks,
maintaining a steady-state

concentration.

Trough Concentration

Can fall below the MIC,
potentially leading to regrowth

of bacteria.

Remains consistently above
the MIC.

AUC/MIC Ratio

The primary PK/PD index

associated with efficacy.[7]

The primary PK/PD index

associated with efficacy.[7][8]

[9]

Time to Steady State

Can be delayed, with one
study noting it took over 36
hours to reach a steady-state
plasma concentration of 2
mg/L with a 3 MU every 8-hour

regimen.[7]

Aims to achieve and maintain
a therapeutic steady-state

concentration more rapidly.
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Experimental Protocols

Study Design for Intermittent Infusion Regimen
Evaluation

A multicenter retrospective cohort study included 306 hospitalized patients with a baseline
glomerular filtration rate of > 50 mL/min who received 9 million 1U of intravenous colistin daily,
administered as once-daily (Regimen A), twice-daily (Regimen B), or thrice-daily (Regimen C)
infusions.[4] The primary outcome was the development of acute kidney injury (AKI) as defined
by the RIFLE criteria.[4] Patient data, including demographics, comorbidities, concomitant
medications, and laboratory values, were collected and analyzed.

Study Design for High-Dose Intermittent Infusion with
Continuous Veno-venous Hemofiltration (CVVH)

An observational cohort study was conducted in 14 critically ill adult patients with ventilator-
associated pneumonia (VAP) caused by multidrug-resistant Gram-negative bacteria.[2]
Patients received a loading dose of 9 million international units (MIU) of colistimethate sodium
(CMS), followed by a maintenance dose of 4.5 MIU every 8 hours.[2] All patients underwent
CVVH with a highly adsorptive membrane. Clinical and microbiological efficacy was assessed
at the end of therapy, and serum creatinine levels were monitored.[2]

Mandatory Visualization
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Caption: Experimental workflows for intermittent and continuous colistin infusion.
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Caption: Logical relationships in colistin therapy and toxicity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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